Cas no 69008-07-7 (9,10-Anthracenedione, 1,3,6-trihydroxy-)

• Product Name: 9,10-Anthracenedione, 1,3,6-trihydroxy-
• CAS No: 69008-07-7
• MF: C₁₄H₈O₅
• MW: 256.210324287415
• CID: 1733172
• PubChem ID: 9992552
• Update Time: 2025-04-21

9,10-Anthracenedione, 1,3,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,3,6-trihydroxy-
• 1,3,6-trihydroxyanthracene-9,10-dione
• DTXSID80433852
• 1,3,6-Trihydroxyanthraquinone
• HTGYRSWFBJFKRE-UHFFFAOYSA-N
• SCHEMBL18130095
• 69008-07-7

• Inchi： 1S/C14H8O5/c15-6-1-2-8-9(3-6)13(18)10-4-7(16)5-11(17)12(10)14(8)19/h1-5,15-17H
• InChI Key： HTGYRSWFBJFKRE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C(C2C=C(C=C(C=21)O)O)=O)O

Computed Properties

• Exact Mass: 256.03714
• Monoisotopic Mass: 256.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones